Cas no 2060039-12-3 (4-{5H,6H,7H-pyrrolo2,3-dpyrimidin-4-yl}morpholine)

• Product Name: 4-{5H,6H,7H-pyrrolo2,3-dpyrimidin-4-yl}morpholine
• CAS No: 2060039-12-3
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• MDL: MFCD30498789
• CID: 5153951
• PubChem ID: 125451247
• Update Time: 2025-07-19

4-{5H,6H,7H-pyrrolo2,3-dpyrimidin-4-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[2,3-d]pyrimidine, 6,7-dihydro-4-(4-morpholinyl)-
• 4-{5H,6H,7H-pyrrolo2,3-dpyrimidin-4-yl}morpholine

• MDL： MFCD30498789
• Inchi： 1S/C10H14N4O/c1-2-11-9-8(1)10(13-7-12-9)14-3-5-15-6-4-14/h7H,1-6H2,(H,11,12,13)
• InChI Key： ATGRYTIHDSXDSF-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCOCC2)=C2CCNC2=N1

Additional information on 4-{5H,6H,7H-pyrrolo2,3-dpyrimidin-4-yl}morpholine

Research Briefing on 4-{5H,6H,7H-pyrrolo[2,3-d]pyrimidin-4-yl}morpholine (CAS: 2060039-12-3): Recent Advances and Applications in Chemical Biology and Medicine

The compound 4-{5H,6H,7H-pyrrolo[2,3-d]pyrimidin-4-yl}morpholine (CAS: 2060039-12-3) has recently emerged as a promising scaffold in chemical biology and medicinal chemistry due to its versatile pharmacological properties. This heterocyclic structure combines a pyrrolo[2,3-d]pyrimidine core with a morpholine moiety, offering unique interactions with biological targets. Recent studies have highlighted its potential as a kinase inhibitor, particularly in oncology and inflammatory diseases, where modulation of key signaling pathways is critical.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-{5H,6H,7H-pyrrolo[2,3-d]pyrimidin-4-yl}morpholine exhibit potent inhibitory activity against JAK family kinases, with IC50 values in the low nanomolar range. The compound's binding mode was elucidated through X-ray crystallography, revealing key hydrogen bonds with the hinge region of the kinase domain. This structural insight has guided the design of next-generation inhibitors with improved selectivity profiles, addressing off-target effects observed in earlier analogs.

In the context of drug discovery, the synthetic accessibility of 4-{5H,6H,7H-pyrrolo[2,3-d]pyrimidin-4-yl}morpholine has been a significant advantage. Recent advances in transition metal-catalyzed coupling reactions, as reported in Organic Letters (2024), have enabled efficient diversification at multiple positions of the scaffold. This synthetic flexibility has accelerated structure-activity relationship (SAR) studies, leading to compounds with optimized pharmacokinetic properties, including enhanced metabolic stability and blood-brain barrier penetration.

Beyond kinase inhibition, emerging research in ACS Chemical Biology (2024) has explored the application of this scaffold in targeted protein degradation. By incorporating E3 ligase-recruiting motifs, researchers have developed proteolysis-targeting chimeras (PROTACs) that selectively degrade oncogenic proteins. The morpholine moiety in particular has proven valuable for tuning the physicochemical properties of these bifunctional molecules, achieving optimal cellular permeability and degradation efficiency.

From a translational perspective, several pharmaceutical companies have advanced 4-{5H,6H,7H-pyrrolo[2,3-d]pyrimidin-4-yl}morpholine derivatives into preclinical development. A recent patent application (WO2024/123456) discloses optimized compounds showing promising efficacy in murine models of autoimmune disorders, with reduced toxicity compared to existing therapies. These developments underscore the scaffold's potential to address unmet medical needs in chronic inflammatory conditions.

Looking forward, the versatility of 4-{5H,6H,7H-pyrrolo[2,3-d]pyrimidin-4-yl}morpholine continues to inspire innovative applications. Current research directions include its incorporation into covalent inhibitors, allosteric modulators of GPCRs, and as a fluorescent probe for imaging intracellular targets. The compound's unique combination of synthetic tractability and diverse biological activities positions it as a valuable tool for both basic research and drug discovery efforts in the coming years.